Cas no 1469727-98-7 (Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis-)

• Product Name: Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis-
• CAS No: 1469727-98-7
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD34597087
• CID: 5219277
• Update Time: 2025-06-11

Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis-

• MDL： MFCD34597087
• Inchi： 1S/C10H20N2O/c1-12(2)10(13)7-8-3-5-9(11)6-4-8/h8-9H,3-7,11H2,1-2H3/t8-,9+
• InChI Key： SURAIWHYYNQYAZ-DTORHVGOSA-N
• SMILES： [C@@H]1(CC(N(C)C)=O)CC[C@H](N)CC1

Additional information on Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis-

Comprehensive Overview of Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis- (CAS No. 1469727-98-7)

Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis- (CAS No. 1469727-98-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cis-configuration and 4-amino-N,N-dimethyl substitution, is part of a broader class of cyclohexane derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals frequently search for terms like "cis-4-amino-N,N-dimethylcyclohexaneacetamide uses" or "CAS 1469727-98-7 synthesis", reflecting the growing interest in its practical applications.

The molecular structure of Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis- features a cyclohexane ring fused with an acetamide group, making it a versatile intermediate in organic synthesis. Its amino and dimethyl functional groups contribute to its solubility and reactivity, which are critical for its use in drug discovery and material science. Recent trends in scientific literature highlight queries such as "cyclohexaneacetamide derivatives in medicine" and "role of cis-configuration in bioactive compounds", underscoring its relevance in modern research.

One of the key areas where Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis- has shown promise is in the development of novel therapeutic agents. Its structural motif is often explored for its potential to interact with biological targets, particularly in the central nervous system. Searches like "4-amino-N,N-dimethylcyclohexaneacetamide pharmacological effects" or "CAS 1469727-98-7 in neurology" are common among researchers aiming to uncover its mechanisms of action. Additionally, its stereochemistry (cis-configuration) is a focal point for studies investigating how spatial arrangement influences bioactivity.

From a synthetic chemistry perspective, the compound's preparation involves multi-step processes, often starting from cyclohexane precursors. Optimizing the yield and purity of Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis- is a topic of interest, as evidenced by search terms like "efficient synthesis of cis-4-amino-N,N-dimethylcyclohexaneacetamide". Advanced techniques such as catalytic hydrogenation and chiral resolution are frequently employed to achieve the desired stereochemical outcome.

In material science, this compound's unique properties are being explored for applications in polymer modification and surface coatings. Its ability to act as a building block for more complex architectures makes it valuable for designing functional materials. Queries such as "cyclohexaneacetamide-based polymers" or "CAS 1469727-98-7 in material engineering" reflect this emerging interest. The compound's stability under various conditions also makes it a candidate for high-performance material development.

Environmental and safety considerations are another critical aspect of Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis-. While it is not classified as hazardous, proper handling and storage are essential to maintain its integrity. Searches like "safety data for CAS 1469727-98-7" or "environmental impact of cyclohexaneacetamide derivatives" indicate a growing awareness of sustainable practices in chemical usage. Regulatory compliance and green chemistry principles are increasingly integrated into its production and application.

Looking ahead, the future of Cyclohexaneacetamide, 4-amino-N,N-dimethyl-, cis- lies in interdisciplinary collaboration. Combining insights from pharmacology, synthetic chemistry, and material science could unlock new possibilities for this compound. As search trends evolve, terms like "innovative applications of cis-4-amino-N,N-dimethylcyclohexaneacetamide" or "CAS 1469727-98-7 in next-gen technologies" will likely dominate discussions. Its adaptability and functional diversity position it as a compound of enduring significance in scientific and industrial contexts.